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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitropyridine

Cat. No.: B102644 Get Quote

Physical Properties of 2-Bromo-3,5-
dinitropyridine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physical property data for 2-Bromo-
3,5-dinitropyridine, with a focus on its solubility and melting point. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

guide also furnishes detailed, generalized experimental protocols for the determination of these

critical parameters.

Core Physical Properties
Quantitative data for the melting point and solubility of 2-Bromo-3,5-dinitropyridine are not

readily available in the surveyed literature. However, data for structurally related compounds

can provide valuable reference points for estimating its physical characteristics.
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Compound Molecular Formula Melting Point (°C) Solubility

2-Bromo-5-

nitropyridine
C₅H₃BrN₂O₂ 139-141

Insoluble in water;

Soluble in Chloroform,

Hot Methanol.[1]

2-Bromo-3-methyl-5-

nitropyridine
C₆H₅BrN₂O₂ 57-58

Soluble in Methanol.

[2][3]

5-Bromo-2-hydroxy-3-

nitropyridine
C₅H₃BrN₂O₃ 246-250 Not specified.

2,5-Dibromo-3-

nitropyridine
C₅H₂Br₂N₂O₂ 92-96 Not specified.[4]

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the melting

point and solubility of organic compounds like 2-Bromo-3,5-dinitropyridine.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition is sharp. The presence of impurities typically

leads to a depression and broadening of the melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer

Procedure:
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Sample Preparation: A small amount of the dry, crystalline 2-Bromo-3,5-dinitropyridine is

placed on a clean, dry watch glass. If necessary, the sample is finely powdered using a

mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end. The sample height in the tube should be approximately 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first liquid droplet appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has completely

melted is recorded as the end of the melting range.[5]

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. A broad melting range suggests the presence of impurities.[5]

Solubility Assessment
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. A qualitative assessment can be performed to classify a

compound's solubility in various solvents.

Apparatus:

Small test tubes

Vortex mixer or stirring rods

Graduated pipettes

Spatula

Solvents:

A range of solvents with varying polarities should be tested, including:
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Water (polar, protic)

Methanol (polar, protic)

Ethanol (polar, protic)

Acetone (polar, aprotic)

Dichloromethane (nonpolar)

Hexane (nonpolar)

5% aqueous HCl (for basic compounds)

5% aqueous NaOH (for acidic compounds)

5% aqueous NaHCO₃ (for strongly acidic compounds)

Procedure:

Sample Preparation: Approximately 10-20 mg of 2-Bromo-3,5-dinitropyridine is placed into

a small test tube.

Solvent Addition: 1 mL of the selected solvent is added to the test tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod

for approximately one minute.

Observation: The mixture is visually inspected to determine if the solid has dissolved

completely.

Classification: The solubility is classified as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve.[6][7][8]
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Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel or uncharacterized compound like 2-Bromo-3,5-dinitropyridine.

Physical Property Determination Workflow

Experimental Steps

Obtain Pure Sample of 2-Bromo-3,5-dinitropyridine

Melting Point Determination

Qualitative Solubility Assessment

Data Analysis and Reporting Prepare Capillary Sample

Quantitative Solubility Measurement

Select SolventsPrepare Saturated Solution

Heat Slowly in Apparatus

Record Melting Range

Mix Sample and Solvent

Observe and Classify

Equilibrate at Constant Temperature

Analyze Solute Concentration

Click to download full resolution via product page

Caption: Workflow for determining the melting point and solubility of 2-Bromo-3,5-
dinitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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